Cas no 885272-36-6 (4-AMINO-1H-PYRROLO[3,2-C]PYRIDINE-2-CARBALDEHYDE)

• Product Name: 4-AMINO-1H-PYRROLO[3,2-C]PYRIDINE-2-CARBALDEHYDE
• CAS No: 885272-36-6
• MF: C₈H₇N₃O
• MW: 161.160681009293
• MDL: MFCD06738311
• CID: 993176
• PubChem ID: 55212084
• Update Time: 2025-10-16

4-AMINO-1H-PYRROLO[3,2-C]PYRIDINE-2-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 4-AMINO-1H-PYRROLO[3,2-C]PYRIDINE-2-CARBALDEHYDE
• AKOS006230545
• 885272-36-6
• AB26867
• A862106
• AMY24680
• FT-0719648
• DB-077437

• MDL： MFCD06738311
• Inchi： 1S/C8H7N3O/c9-8-6-3-5(4-12)11-7(6)1-2-10-8/h1-4,11H,(H2,9,10)
• InChI Key： YTJSCLQGTFKMGJ-UHFFFAOYSA-N
• SMILES： O=CC1=CC2C(N)=NC=CC=2N1

Computed Properties

• Exact Mass: 161.05900
• Monoisotopic Mass: 161.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 71.77000
• LogP: 1.53880

Additional information on 4-AMINO-1H-PYRROLO[3,2-C]PYRIDINE-2-CARBALDEHYDE

Introduction to 4-AMINO-1H-PYRROLO[3,2-C]PYRIDINE-2-CARBALDEHYDE (CAS No. 885272-36-6)

4-Amino-1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde (CAS No. 885272-36-6) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The chemical structure of 4-amino-1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde features a pyrrole ring fused with a pyridine ring, along with an amino group and an aldehyde functional group, making it a valuable scaffold for the development of novel drugs.

The interest in 4-amino-1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde stems from its potential as a lead compound in the discovery of new therapeutic agents. Recent studies have highlighted its ability to modulate various biological pathways, including those involved in inflammation, cancer, and neurological disorders. The aldehyde group in the molecule can undergo various chemical reactions, such as condensation and reduction, which can be exploited to synthesize a wide range of derivatives with enhanced pharmacological properties.

In the context of medicinal chemistry, 4-amino-1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde has been explored for its anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 4-amino-1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde could be a promising candidate for the development of new anti-inflammatory drugs.

Cancer research has also benefited from the study of 4-amino-1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde. A recent investigation published in the European Journal of Medicinal Chemistry demonstrated that certain derivatives of this compound showed significant cytotoxic activity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest, making these derivatives potential candidates for further preclinical and clinical evaluation.

Beyond its therapeutic potential, 4-amino-1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde has also been studied for its role in neurological disorders. Research conducted at the University of California revealed that this compound can interact with specific receptors in the brain, potentially modulating neurotransmitter release and synaptic function. These findings open up new avenues for the development of drugs targeting neurological conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 4-amino-1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde is well-documented in the literature. A common approach involves the condensation of 4-aminoindole with an appropriate aldehyde followed by cyclization under acidic conditions. This method provides high yields and allows for easy modification of the aldehyde moiety to generate a variety of derivatives. The ease of synthesis and functional group manipulation make 4-amino-1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde an attractive starting point for drug discovery programs.

In conclusion, 4-amino-1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde (CAS No. 885272-36-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable scaffold for the development of novel therapeutic agents targeting inflammation, cancer, and neurological disorders. Ongoing research continues to uncover new applications and mechanisms of action for this intriguing molecule.